Cas no 1354926-57-0 (4-(2-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine)

• Product Name: 4-(2-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine
• CAS No: 1354926-57-0
• MF: C₁₄H₁₀ClN₃S
• MW: 287.767300128937
• MDL: MFCD21335679
• CID: 5188982
• Update Time: 2026-03-05

4-(2-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine

• MDL： MFCD21335679
• Inchi： 1S/C14H10ClN3S/c15-10-5-2-1-4-9(10)11-8-12(18-14(16)17-11)13-6-3-7-19-13/h1-8H,(H2,16,17,18)
• InChI Key： MGNIGNRVZHNBQL-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2SC=CC=2)=CC(C2=CC=CC=C2Cl)=N1

Additional information on 4-(2-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine

Comprehensive Overview of 4-(2-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine (CAS No. 1354926-57-0)

The compound 4-(2-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine (CAS No. 1354926-57-0) is a pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This heterocyclic compound combines a chlorophenyl group and a thiophene ring, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C₁₄H₁₀ClN₃S, reflects a balanced hydrophobicity and electronic profile, which is critical for binding to biological targets.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. Researchers frequently search for "4-(2-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine synthesis" or "CAS 1354926-57-0 applications," highlighting its relevance in medicinal chemistry. The compound's thiophene moiety is particularly noteworthy, as thiophene derivatives are known for their bioactivity and use in optoelectronic materials.

From a synthetic perspective, 4-(2-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine can be prepared via palladium-catalyzed cross-coupling reactions or condensation methods. Its chlorophenyl group enhances stability, while the pyrimidine core offers sites for further functionalization. These features align with the growing trend of "fragment-based drug design" and "scaffold hopping," where researchers modify core structures to optimize drug-like properties.

The compound's potential extends beyond pharmaceuticals. For instance, its thiophene-pyrimidine hybrid structure has been explored in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Searches like "thiophene-pyrimidine materials" or "CAS 1354926-57-0 in OLEDs" reflect this interdisciplinary interest. Its electron-rich nature makes it a candidate for charge transport layers in next-generation devices.

Quality control and analytical characterization are critical for 4-(2-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structure. Queries such as "CAS 1354926-57-0 NMR data" or "HPLC methods for pyrimidine derivatives" underscore the need for reliable analytical protocols in research and industrial settings.

In summary, 4-(2-chlorophenyl)-6-(thiophen-2-yl)pyrimidin-2-amine (CAS No. 1354926-57-0) represents a multifaceted compound with applications spanning drug development and advanced materials. Its structural motifs—chlorophenyl, thiophene, and pyrimidine—make it a valuable building block for innovation. As research progresses, this compound is poised to play a pivotal role in addressing challenges in healthcare and sustainable technology.